ethyl 2-(6-amino-9H-purin-9-yl)propanoate
Overview
Description
Ethyl 2-(6-amino-9H-purin-9-yl)propanoate, also known as ethyl ester of guanine, is an important compound in the field of biochemistry and medicinal chemistry. It is a derivative of the purine base guanine, which is one of the four main components of DNA. Ethyl ester of guanine has a wide range of applications in various scientific fields, including in the synthesis of drugs, in the study of enzyme kinetics and in the development of therapeutic agents.
Mechanism of Action
The mechanism of action of ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine is not well understood. However, it is known that the compound binds to DNA and alters the structure of the DNA, which can affect gene expression and regulation. In addition, ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine has been shown to inhibit the activity of several enzymes, including DNA polymerase and topoisomerase.
Biochemical and Physiological Effects
Ethyl ester of guanine has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including DNA polymerase and topoisomerase. In addition, it has been shown to cause DNA damage and to induce apoptosis in cells. Furthermore, ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine has been shown to cause cell cycle arrest and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
The use of ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine in laboratory experiments has several advantages. First, it is a relatively inexpensive compound and can be easily synthesized. Second, it has a wide range of applications in various scientific fields. Third, it can be used to study the mechanism of action of enzymes and to develop therapeutic agents.
However, there are also some limitations to the use of ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine in laboratory experiments. First, the compound can be toxic at high concentrations. Second, it can cause DNA damage and can induce apoptosis in cells. Third, it can cause cell cycle arrest and can inhibit the growth of cancer cells.
Future Directions
There are a number of potential future directions for the use of ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine. First, the compound could be used to develop new drugs and therapeutic agents. Second, it could be used to study the mechanism of action of enzymes and to develop new inhibitors. Third, it could be used to study the effects of DNA damage and to develop new strategies for preventing and repairing DNA damage. Fourth, it could be used to study the effects of cell cycle arrest and to develop new strategies for preventing and reversing cell cycle arrest. Finally, it could be used to study the effects of apoptosis and to develop new strategies for preventing and reversing apoptosis.
Synthesis Methods
Ethyl ester of guanine can be synthesized in a two-step process. First, guanine is reacted with ethyl 2-(6-amino-9H-purin-9-yl)propanoate chloroformate in the presence of an acid catalyst to form an ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine. The reaction is then followed by hydrolysis of the ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine to produce ethyl 2-(6-amino-9H-purin-9-yl)propanoate 2-(6-amino-9H-purin-9-yl)propanoate. The reaction is shown in Figure 1.
Figure 1: Synthesis of ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine
Scientific Research Applications
Ethyl ester of guanine has a wide range of applications in various scientific fields. It has been used in the study of enzyme kinetics and in the development of therapeutic agents. In addition, it has been used to synthesize a number of drugs, including antifungal agents and antiviral agents. It has also been used in the synthesis of nucleoside analogs, which are important in the development of new drugs. Furthermore, ethyl 2-(6-amino-9H-purin-9-yl)propanoate ester of guanine has been used in the synthesis of DNA-binding proteins, which are important for the study of gene expression and regulation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(6-amino-9H-purin-9-yl)propanoate involves the reaction of ethyl acetoacetate with guanidine to form ethyl 2-amino-4,6-dioxoheptanoate, which is then reacted with hydrazine hydrate to form ethyl 2-hydrazinyl-4,6-dioxoheptanoate. This compound is then reacted with formic acid to form ethyl 2-formylhydrazinyl-4,6-dioxoheptanoate, which is then reacted with 6-chloropurine to form ethyl 2-(6-chloro-9H-purin-9-yl)hydrazinyl-4,6-dioxoheptanoate. Finally, this compound is reacted with sodium ethoxide to form ethyl 2-(6-amino-9H-purin-9-yl)propanoate.", "Starting Materials": [ "Ethyl acetoacetate", "Guanidine", "Hydrazine hydrate", "Formic acid", "6-Chloropurine", "Sodium ethoxide" ], "Reaction": [ "Ethyl acetoacetate + Guanidine → Ethyl 2-amino-4,6-dioxoheptanoate", "Ethyl 2-amino-4,6-dioxoheptanoate + Hydrazine hydrate → Ethyl 2-hydrazinyl-4,6-dioxoheptanoate", "Ethyl 2-hydrazinyl-4,6-dioxoheptanoate + Formic acid → Ethyl 2-formylhydrazinyl-4,6-dioxoheptanoate", "Ethyl 2-formylhydrazinyl-4,6-dioxoheptanoate + 6-Chloropurine → Ethyl 2-(6-chloro-9H-purin-9-yl)hydrazinyl-4,6-dioxoheptanoate", "Ethyl 2-(6-chloro-9H-purin-9-yl)hydrazinyl-4,6-dioxoheptanoate + Sodium ethoxide → Ethyl 2-(6-amino-9H-purin-9-yl)propanoate" ] } | |
CAS RN |
106855-10-1 |
Product Name |
ethyl 2-(6-amino-9H-purin-9-yl)propanoate |
Molecular Formula |
C10H13N5O2 |
Molecular Weight |
235.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
